Cas no 60972-02-3 (1H-Pyrrolo[2,3-d]pyrimidin-4-amine, N-pentyl-)

• Product Name: 1H-Pyrrolo[2,3-d]pyrimidin-4-amine, N-pentyl-
• CAS No: 60972-02-3
• MF: C₁₁H₁₆N₄
• MW: 204.271541595459
• CID: 1624080
• Update Time: 2024-09-12

1H-Pyrrolo[2,3-d]pyrimidin-4-amine, N-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-d]pyrimidin-4-amine, N-pentyl-
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, N-pentyl-

• Inchi： 1S/C11H16N4/c1-2-3-4-6-12-10-9-5-7-13-11(9)15-8-14-10/h5,7-8H,2-4,6H2,1H3,(H2,12,13,14,15)
• InChI Key： CVIRWDSJKYBLEO-UHFFFAOYSA-N
• SMILES： C1=NC(NCCCCC)=C2C=CNC2=N1

Computed Properties

• Exact Mass: 204.13768

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 363.4±45.0 °C(Predicted)
• PSA: 48.78
• pka: 13.39±0.20(Predicted)